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Compound of Interest

Compound Name: (2R)-Pentane-2-thiol

Cat. No.: B15414635

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-Pentane-2-thiol, an organosulfur compound, belongs to the thiol class of molecules,
which are sulfur analogs of alcohols. The presence of a chiral center at the second carbon
position gives rise to two stereoisomers: (2R)-Pentane-2-thiol and (2S)-Pentane-2-thiol. This
guide provides a comprehensive overview of the known physical properties of pentane-2-thiol,
focusing on the (2R)-enantiomer where information is available. The data presented herein is
crucial for researchers and professionals involved in drug development, chemical synthesis,
and material science, where a thorough understanding of a compound's physical
characteristics is essential for its application and manipulation.

While much of the experimentally determined data pertains to the racemic mixture of 2-
pentanethiol, these values provide a close approximation for the individual enantiomers for
most physical properties. The notable exception is optical activity, a property unique to chiral
molecules.

Core Physical Properties

The physical properties of (2R)-Pentane-2-thiol are summarized in the table below. It is
important to note that most experimental values are reported for the racemic mixture, 2-
pentanethiol (CAS No. 2084-19-7). The properties of the (2R)-enantiomer are expected to be
identical, with the exception of optical rotation.
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Property Value Source(s)

Molecular Formula C5H12S [1]

Molecular Weight 104.22 g/mol [1][2]

Appearance Colorless liquid [2]

Odor Strong, garlic-like or 3]
unpleasant

Boiling Point 101 - 114.8 °C [5][6][7]

Melting Point -168.95 to -169 °C [5161[7]

Density 0.827 - 0.832 g/mL at 20-25 °C  [2][5][8]

Refractive Index (n20/D)

1.4410 - 1.452

[2](5](6]

Solubility

Slightly soluble in water;

soluble in alcohol.

[2]

Optical Rotation

Data not available. As a pure
enantiomer, it is expected to

be optically active.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of liquid thiols like (2R)-Pentane-2-thiol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Acommon and effective method for determining the boiling point of a small liquid

sample is the Thiele tube method.

Apparatus:

e Thiele tube

e Thermometer
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Small test tube

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of the (2R)-Pentane-2-thiol sample is placed into the small test tube.
o Acapillary tube, sealed at one end, is placed open-end-down into the liquid.
e The test tube is attached to a thermometer.

e The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is below
the oil level.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

e As the liquid heats, a stream of bubbles will emerge from the capillary tube.
e The temperature at which a continuous stream of bubbles emerges is noted.
e The heat source is removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

Density is the mass per unit volume of a substance. For volatile liquids, a pycnometer or a
digital density meter is typically used.

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)
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e Analytical balance

e Thermostatic bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

e The pycnometer is filled with the (2R)-Pentane-2-thiol sample, ensuring no air bubbles are
present. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

» The filled pycnometer is placed in a thermostatic bath to bring the liquid to the desired
temperature (e.g., 20 °C).

e The pycnometer is removed from the bath, dried, and its mass is accurately measured.
e The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

e The volume of the pycnometer is determined by repeating the procedure with a liquid of
known density (e.g., distilled water).

o The density of the sample is calculated by dividing the mass of the sample by the volume of
the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and can be used to identify and assess the purity of a
compound. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Ethanol and distilled water for cleaning
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Procedure:

e The prisms of the Abbe refractometer are cleaned with ethanol and then distilled water, and
dried.

e The instrument is calibrated using a standard sample with a known refractive index.
o Afew drops of the (2R)-Pentane-2-thiol sample are placed on the surface of the prism.
e The prisms are closed and the light source is adjusted to illuminate the field of view.

e The measurement knob is turned until the boundary line between the light and dark fields is
sharp and centered in the crosshairs.

e The refractive index is read from the instrument's scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of (2R)-Pentane-2-thiol in water and alcohol can be determined qualitatively.

Apparatus:

e Test tubes

e Pipettes or droppers

o Vortex mixer (optional)

Procedure for Qualitative Assessment:

e Solubility in Water: To a test tube containing a small, measured amount of distilled water
(e.g., 1 mL), add a small, measured amount of (2R)-Pentane-2-thiol (e.g., 0.1 mL) dropwise.
After each addition, the mixture is agitated. The formation of a single clear phase indicates
solubility, while the presence of cloudiness, droplets, or a separate layer indicates insolubility
or slight solubility.
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» Solubility in Alcohol: The same procedure is repeated using a suitable alcohol (e.g., ethanol)

as the solvent.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the experimental characterization of the

physical properties of (2R)-Pentane-2-thiol.
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Caption: Experimental workflow for characterizing the physical properties of (2R)-Pentane-2-
thiol.
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Conclusion

This technical guide provides a summary of the key physical properties of (2R)-Pentane-2-
thiol, drawing from available data for the racemic mixture. The provided experimental protocols
offer standardized methods for the determination of these properties in a laboratory setting.
While a specific value for the optical rotation of the (2R)-enantiomer is not currently available in
the literature, its determination is a critical step for the complete characterization of this chiral
molecule. The information compiled in this guide is intended to be a valuable resource for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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